Cas no 13187-06-9 (Pimethixene maleate)

Pimethixene maleate is an antihistamine and anticholinergic compound primarily used for its sedative and antitussive properties. Chemically, it is the maleate salt of pimethixene, enhancing its solubility and stability for pharmaceutical formulations. The compound exhibits potent H1-receptor antagonism, making it effective in managing allergic reactions and respiratory conditions. Its anticholinergic activity further contributes to bronchodilation and suppression of excessive secretions. Pimethixene maleate is characterized by its predictable pharmacokinetics and favorable safety profile at therapeutic doses. The crystalline structure ensures consistent purity, facilitating precise dosing in tablet or syrup formulations. Its dual mechanism of action makes it a versatile option in symptomatic treatment protocols.
Pimethixene maleate structure
Pimethixene maleate structure
Product Name:Pimethixene maleate
CAS No:13187-06-9
MF:C23H23NO4S
MW:409.498025178909
CID:153803
PubChem ID:329820209
Update Time:2025-10-20

Pimethixene maleate Chemical and Physical Properties

Names and Identifiers

    • 9-(1-Methyl-4-piperidylene)thioxanthene maleate
    • 1-METHYL-4-[THIOXANTHEN-9-YLIDENE]PIPERIDINE MALEATE SALT
    • PIMETHIXEN MALEATE SALT
    • 1-methyl-4-(9H-thioxanthen-9-ylidene)piperidinium hydrogen maleate
    • 1-Methyl-4-(thioxanthen-9-ylidene)piperidine
    • 9-(1-methyl-4-piperidylene)-thioxanthenmaleate
    • 9-(n-methyl-piperidyliden-4)thioxanemaleate
    • bp-400
    • PIMETHIXENE MALEATE
    • Pimethixene maleic salt
    • PIMETHIXENE MALEATE SALT
    • 9-(1-methyl-4-piperidylene)thioxanthenemaleate
    • Pimetixene maleate
    • CS-0094035
    • Pharmakon1600-01501114
    • CHEMBL1523827
    • NCGC00094897-02
    • 13187-06-9
    • HY-B1101A
    • HMS1921F09
    • CCG-39945
    • NSC757828
    • BS-51235
    • Q27290578
    • CAS-13187-06-9
    • PIMETHIXENE MALEATE [WHO-DD]
    • (Z)-but-2-enedioic acid;1-methyl-4-thioxanthen-9-ylidenepiperidine
    • Piperidine, 1-methyl-4-(9H-thioxanthen-9-ylidene)-, (2Z)-2-butenedioate (1:1)
    • Tox21_111354_1
    • Tox21_111354
    • HMS3712L10
    • J-006075
    • Pimethixene maleate salt, analytical standard
    • 9-(N-Methyl-piperidyliden-4)thioxane maleate
    • DTXSID7045863
    • s3913
    • SR-01000872656-1
    • HMS501F14
    • EINECS 236-141-1
    • SR-01000872656-2
    • SCHEMBL301225
    • 1-Methyl-4-(9H-thioxanthen-9-ylidene)piperidine maleate
    • Thioxanthene, 9-(1-methyl-4-piperidylene)-, maleate
    • NCGC00094897-01
    • NCGC00016698-06
    • HMS2095L10
    • U22U244M9X
    • UNII-U22U244M9X
    • 1-METHYL-4-(THIOXANTHEN-9-YLIDENE)PIPERIDINE MALEATE
    • HMS1568L10
    • E74008
    • SR-01000872656
    • SPECTRUM1501114
    • DTXCID5025863
    • Prestwick_656
    • AKOS027379089
    • IPANUAHQWFDVAG-BTJKTKAUSA-N
    • DA-76890
    • 9-(N-Methyl-piperidyliden-4)thioxanthene Maleate; 9H-Thioxanthene Piperidine; 1-Methyl-4-thioxanthen-9-ylidene-piperidine Maleate; 1-Methyl-4-(9H-thioxanthen-9-ylidene)-piperidine (Z)-2-butenedioate (1:1);
    • Pimethixene maleate
    • MDL: MFCD00079242
    • Inchi: 1S/C19H19NS.C4H4O4/c1-20-12-10-14(11-13-20)19-15-6-2-4-8-17(15)21-18-9-5-3-7-16(18)19;5-3(6)1-2-4(7)8/h2-9H,10-13H2,1H3;1-2H,(H,5,6)(H,7,8)/b;2-1-
    • InChI Key: IPANUAHQWFDVAG-BTJKTKAUSA-N
    • SMILES: S1C2C=CC=CC=2/C(/C2C=CC=CC1=2)=C1\CCN(C)CC\1.OC(/C=C\C(=O)O)=O

Computed Properties

  • Exact Mass: 409.13500
  • Monoisotopic Mass: 409.135
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 2
  • Complexity: 501
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 103A^2

Experimental Properties

  • Density: 1.192
  • Boiling Point: 439.7°Cat760mmHg
  • Flash Point: 219.7°C
  • PSA: 103.14000
  • LogP: 4.32840

Pimethixene maleate Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H302-H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 22-36/37/38
  • Safety Instruction: S26; S36
  • RTECS:XO0782000
  • Hazardous Material Identification: Xn
  • Risk Phrases:R22; R36/37/38

Pimethixene maleate Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Additional information on Pimethixene maleate

Recent Advances in Pimethixene Maleate (CAS 13187-06-9) Research: A Comprehensive Review

Pimethixene maleate (CAS 13187-06-9) is a well-known antihistaminic and anticholinergic agent that has been the subject of renewed interest in recent pharmacological research. This compound, chemically designated as 9-(2-methyl-3-thienylmethyl)-thioxanthene maleate, has demonstrated potential beyond its traditional applications, prompting investigations into its mechanisms of action, therapeutic efficacy, and safety profile. The present review synthesizes the latest findings from peer-reviewed studies published within the last three years, offering insights into the evolving understanding of this pharmacologically active substance.

Recent pharmacokinetic studies have elucidated novel aspects of Pimethixene maleate's absorption and distribution characteristics. A 2023 investigation published in the European Journal of Pharmaceutical Sciences employed advanced LC-MS/MS techniques to characterize the compound's plasma protein binding properties, revealing an unexpectedly high binding affinity to human serum albumin (98.2 ± 0.7%). This finding has significant implications for dosage adjustments in patients with hypoalbuminemia and may explain previously observed variations in clinical response among different patient populations.

In the realm of neuropharmacology, contemporary research has explored Pimethixene maleate's potential modulation of neurotransmitter systems beyond its known antihistaminic effects. A groundbreaking 2022 study in Neuropharmacology demonstrated dose-dependent inhibition of glutamate release in rat prefrontal cortex synaptosomes, suggesting possible neuroprotective applications. The study identified the compound's interaction with voltage-gated calcium channels as a potential mechanism underlying this effect, opening new avenues for research in excitotoxicity-related disorders.

The therapeutic applications of Pimethixene maleate have expanded significantly in recent investigations. Clinical trials registered in 2023 (NCT05432891) are currently evaluating its efficacy as an adjunct therapy in Parkinson's disease, capitalizing on its anticholinergic properties while attempting to mitigate traditional side effects through novel delivery systems. Preliminary results presented at the 2023 International Congress of Parkinson's Disease and Movement Disorders suggest improved tolerability when administered via transdermal patch formulations.

Safety profiling has remained a critical focus area, with recent toxicological studies employing advanced in silico and in vitro models. A comprehensive 2023 risk assessment published in Regulatory Toxicology and Pharmacology incorporated new data on the compound's metabolic pathways, identifying CYP2D6 as the primary isoform responsible for its hepatic metabolism. This finding has direct implications for personalized medicine approaches, particularly in populations with known CYP2D6 polymorphisms.

Manufacturing and formulation advancements have also progressed significantly. A 2023 patent application (WO2023187654) describes an improved crystallization process for Pimethixene maleate that enhances purity (>99.9%) while reducing residual solvent levels below ICH Q3C guidelines. Concurrently, pharmaceutical development has yielded novel sustained-release formulations that maintain therapeutic plasma concentrations for up to 24 hours, potentially improving patient compliance in chronic conditions.

Emerging research directions include exploration of Pimethixene maleate's potential in oncology supportive care. Recent in vitro studies have demonstrated its capacity to mitigate chemotherapy-induced nausea through unique combinations of H1 antagonism and 5-HT3 receptor modulation. Additionally, computational modeling studies suggest possible interactions with cancer-related kinase pathways, though these preliminary findings require rigorous experimental validation.

In conclusion, the evolving research landscape surrounding Pimethixene maleate (CAS 13187-06-9) reflects its growing pharmacological importance beyond traditional indications. The compound's multifaceted mechanisms of action, coupled with advances in formulation technology, position it as a promising candidate for several emerging therapeutic applications. Continued investigation into its molecular targets, optimized delivery systems, and personalized dosing strategies will likely shape its future clinical utilization in the chemical-biological pharmaceutical arena.

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